Cas no 226-06-2 (7H-Benzo[c]phenothiazine)

• Product name: 7H-Benzo[c]phenothiazine
• CAS No: 226-06-2
• MF: C₁₆H₁₁NS
• MW: 249.330242395401
• CID: 271077
• PubChem ID: 219986

7H-Benzo[c]phenothiazine Chemical and Physical Properties

Names and Identifiers

• 7H-Benzo[c]phenothiazine
• 7H-Benzo(c)phenothiazine
• 7H-Benzo[c]phenothiazin
• 7H-Benzo< c> phenothiazin
• AC1L57XC
• AC1Q7G6W
• AG-690
• Benzo< a> phenothiazin
• Benzo< c> phenothiazin
• benzo< c> phenothiazine
• CTK1A4725
• NSC1980
• Oprea1_135042
• SureCN1393346
• 226-06-2
• AKOS000282458
• EU-0009394
• AG-690/36279027
• SR-01000474740
• SR-01000474740-1
• DTXSID40277370
• SCHEMBL1393346
• WUTNPRKQMZJXTR-UHFFFAOYSA-N
• NSC-1980
• benzo[c]phenothiazine

• Inchi： InChI=1S/C16H11NS/c1-2-6-12-11(5-1)9-10-14-16(12)18-15-8-4-3-7-13(15)17-14/h1-10,17H
• InChI Key： WUTNPRKQMZJXTR-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC3=C2SC2=C(C=CC=C2)N3)C=CC=1

Computed Properties

• Exact Mass: 249.06133
• Monoisotopic Mass: 249.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 12.03
• LogP: 5.18600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines